Scandium(3+);tribromide

• IUPAC Name: scandium(3+);tribromide
• InChI: InChI=1S/3BrH.Sc/h3*1H;/q;;;+3/p-3
• InChI Key: APPHYFNIXVIIJR-UHFFFAOYSA-K
• Canonical SMILES: [Sc+3].[Br-].[Br-].[Br-]
• Molecular Formula: Br3Sc
• Molecular Weight: 284.67 g/mol
• CAS RN: 13465-59-3

Description

Synthesis Analysis

Scandium(III) bromide can be synthesized in several ways, although specific methods detailing its synthesis were not directly found in the available literature. However, scandium compounds, such as scandium(III) triflate, have been utilized in catalytic systems, suggesting potential methodologies that could be adapted for scandium(III) bromide synthesis (Song et al., 2000).

Molecular Structure Analysis

The molecular structure of scandium(III) compounds has been extensively studied, providing insights into their coordination geometry. For example, scandium oxide bromide, ScOBr, showcases a distorted octahedral fashion surrounding Sc3+ ions, which could offer parallels to the structural aspects of scandium(III) bromide (Jongen & Meyer, 2005).

Chemical Reactions and Properties

Scandium(III) bromide, similar to other scandium compounds, may participate in various chemical reactions, including catalysis and complex formation. Scandium(III) triflate, for instance, has demonstrated high catalytic activity in acylation reactions, suggesting that scandium(III) bromide might also exhibit unique reactivity patterns (Ishihara et al., 1996).

Physical Properties Analysis

The physical properties of scandium(III) bromide, such as melting point, solubility, and density, are crucial for its handling and application in various chemical processes. While specific data on scandium(III) bromide were not identified, the study of hydrated scandium halides provides valuable information on the solubility and hydration states, which are critical for understanding its physical behavior (Lim et al., 2000).

Chemical Properties Analysis

The chemical properties of scandium(III) bromide, including its reactivity, stability, and interaction with other substances, are fundamental to its applications in synthesis and catalysis. Research on scandium compounds, such as scandium triflate's role in Strecker-type reactions, may offer insights into the chemical behavior of scandium(III) bromide (Kobayashi & Busujima, 1998).

Scientific Research Applications

Synthesis and Structure Analysis

• Scandium(III) Oxide Bromide Synthesis : Scandium oxide bromide, ScOBr, is a by-product of the reaction between scandium tribromide, ScBr3, and scandium metal, revealing a distorted octahedral coordination for Sc3+ (Jongen & Meyer, 2005).
• Scandium Tribromide Molecule Structure : The structure of monomeric and dimeric scandium tribromide molecules was determined, showcasing the molecule's C3v configuration and the dimeric molecule's D2h symmetry, achieved through synchronous electron diffraction and mass spectrometric experiment (Shlykov et al., 2007).

Catalysis and Material Synthesis

• Scandium(III) Triflate in Catalysis : Scandium(III) triflate was utilized in Friedel–Crafts alkylation of aromatic compounds with alkenes, demonstrating efficient catalysis in hydrophobic ionic liquid solvents. This process benefits from easy catalyst/solvent recycling (Song et al., 2000).

Material Properties and Applications

• Negative Thermal Expansion in ScF(3) : Scandium trifluoride (ScF(3)) demonstrates strong negative thermal expansion at low temperatures due to the thermally induced rocking of rigid structural units, a property crucial for materials science applications (Greve et al., 2010).

Extraction and Separation Techniques

• Scandium Recovery from Aqueous Solutions : Utilizing the ionic liquid betainium bis(trifluoromethylsulfonyl)imide for the extraction of scandium showcases a method for selective recovery of scandium(III) from red mud, with implications for recycling and environmental sustainability (Onghena & Binnemans, 2015).

Radiopharmaceutical Applications

• Scandium Radionuclides in Nuclear Medicine : Research on scandium radionuclides, particularly 43Sc and 44Sc for imaging and 47Sc for therapy, underscores their potential as theranostic agents in cancer treatment, offering insights into the burgeoning field of nuclear medicine (Huclier-Markai et al., 2018).

Analytical Chemistry and Sensor Development

• Potentiometric Sensors for Scandium : The development of ion-selective sensors for Sc3+ quantification in aqueous media presents advancements in analytical techniques for monitoring industrial processes and environmental samples, demonstrating the growing interest in scandium's analytical chemistry (Dehabadi et al., 2021).

Safety And Hazards

Scandium(3+);tribromide is considered hazardous by the 2012 OSHA Hazard Communication Standard. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

Scandium is a transition metal mostly used in a developing technology of solid oxide fuel cells (SOFCs) and Sc-Al alloys. In the future, Scandium(3+);tribromide could potentially be used in these applications.